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A Structural Probe for Auxin Perception and Indole
Scaffold Activity
Executive Summary
4-Chloro-1-methylindole-3-acetic acid (CAS: 1346601-81-7) is a synthetic derivative of the

natural plant hormone Indole-3-acetic acid (IAA).[1] It represents a critical "paradox" molecule

in chemical biology, combining two opposing structural modifications:

The "Super-Auxin" Motif (4-Chloro): Substitution at the 4-position typically enhances

biological activity by increasing lipophilicity and preventing enzymatic degradation.

The "Null" Motif (1-Methyl): Methylation of the indole nitrogen (N1) typically abolishes auxin

activity by blocking critical hydrogen bonding with the receptor.

This guide analyzes the biological activity of this compound not as a standalone drug, but as a

high-value structural probe used to dissect the molecular mechanisms of auxin perception

(TIR1/AFB pathway) and indole-based pharmacology.
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Chemical Identity & Physicochemical Profile[2][3][4][5]
[6]

Property Data Relevance

IUPAC Name
2-(4-chloro-1-methylindol-3-

yl)acetic acid
Official nomenclature

CAS Number 1346601-81-7 Unique Identifier

Molecular Formula C₁₁H₁₀ClNO₂ Core Indole Scaffold

Molecular Weight 223.66 g/mol
Small molecule, membrane

permeable

LogP (Predicted) ~2.8 - 3.1

Higher lipophilicity than IAA

(LogP ~1.4), facilitating

membrane crossing

pKa (COOH) ~4.75
Weak acid; exists as anion at

physiological pH (7.[2][3][4]4)

Solubility DMSO, Ethanol, Methanol
Low water solubility; requires

organic co-solvent

Biological Activity: The Mechanism of Action
The biological activity of 4-Chloro-1-methylindole-3-acetic acid is defined by its interaction

with the TIR1/AFB auxin receptor family. To understand its specific activity, we must

deconstruct its two primary modifications relative to the native ligand (IAA).

3.1. The 4-Chloro Effect (Potency Enhancer)
In the absence of the N-methyl group (i.e., 4-Cl-IAA), the chlorine atom at the 4-position

creates a "Super-Auxin."

Mechanism: The chlorine atom fills a hydrophobic pocket in the TIR1 receptor, increasing

binding affinity (Kd).

Metabolic Stability: It sterically hinders oxidative decarboxylation by peroxidases, prolonging

its half-life in biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Indole-3-acetic_acid
https://eureka.patsnap.com/patent-CN105037239B
https://patents.google.com/patent/CN112028813B/en
https://www.benchchem.com/product/b585856/docs?utm_src=pdf-body#technical-deep-dive-4-chloro-1-methylindole-3-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Result: 4-Cl-IAA is naturally found in legumes (Pisum sativum) and is 10-100x more potent

than IAA in stimulating coleoptile elongation.

3.2. The 1-Methyl Effect (The "Kill Switch")
The addition of the methyl group at the N1 position (1-Me) drastically alters the pharmacology.

Receptor Incompatibility: The indole NH group is a critical Hydrogen Bond Donor. In the TIR1

receptor, the NH forms a hydrogen bond with the backbone carbonyl of a conserved residue

(typically Leucine or Phenylalanine) deep in the binding pocket.

Steric Clash: The 1-methyl group introduces steric bulk that prevents the "molecular glue"

mechanism required to recruit the Aux/IAA repressor proteins.

Outcome: 4-Chloro-1-methylindole-3-acetic acid is rendered biologically inactive as an

auxin agonist, despite the presence of the potency-enhancing chlorine.

3.3. Application as a Negative Control
Because it retains the physicochemical properties of a "super-auxin" (size, shape, lipophilicity)

but lacks the essential binding motif, this molecule is the ideal negative control for:

Auxin Transport Studies: It can still be recognized by some auxin influx/efflux carriers

(AUX1/PIN) which have different structural requirements than the nuclear receptor.

Off-Target Effects: Differentiating between specific receptor-mediated signaling and non-

specific acidic growth or toxicity.

Visualization: Signaling & Structural Logic
Diagram 1: The Structure-Activity Relationship (SAR) Logic
This diagram illustrates why the 1-Methyl group overrides the 4-Chloro advantage.
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Caption: SAR Logic Flow. The 4-Cl group enhances affinity, but the 1-Me group (Red)

structurally prohibits receptor activation.

Experimental Protocols
5.1. Preparation of Stock Solutions

Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent due to the high lipophilicity of

the chlorinated indole.

Concentration: Prepare a 100 mM stock solution.

Calculation: Dissolve 22.37 mg of 4-Chloro-1-methylindole-3-acetic acid in 1.0 mL of

anhydrous DMSO.

Storage: Aliquot into amber tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

5.2. Root Growth Inhibition Assay (Arabidopsis)
This standard assay validates the lack of auxin activity compared to 4-Cl-IAA.

Seed Sterilization: Surface sterilize Arabidopsis thaliana (Col-0) seeds using 70% ethanol (1

min) followed by 50% bleach (10 min). Wash 5x with sterile water.
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Media Preparation: Prepare 0.5x MS (Murashige & Skoog) medium with 1% sucrose and

0.8% agar.

Treatment Groups:

Control: DMSO (0.1%)

Positive Control: 4-Cl-IAA (10 nM - 1 µM)

Experimental: 4-Chloro-1-methylindole-3-acetic acid (10 nM - 10 µM)

Plating: Plate seeds on the media. Stratify at 4°C for 2 days.

Growth: Transfer to vertical growth chambers (22°C, 16h light).

Measurement: After 7 days, measure primary root length.

Expected Result: 4-Cl-IAA will severely inhibit root growth (short, hairy roots). The 1-

Methyl variant should show no significant inhibition compared to the DMSO control,

confirming inactivity.

Synthesis Pathway (Brief)
Researchers requiring this compound often synthesize it via the Fischer Indole Synthesis or N-

methylation of 4-Cl-IAA.

Starting Material: 4-Chloroindole-3-acetic acid (commercially available or synthesized from

2-chloro-6-nitrotoluene).

Methylation:

React 4-Cl-IAA with 2 equivalents of Sodium Hydride (NaH) in dry DMF at 0°C to

deprotonate both the carboxylic acid and the indole nitrogen.

Add Methyl Iodide (MeI) (controlled stoichiometry) to selectively methylate the nitrogen.

Note: Over-methylation may esterify the carboxylic acid. Hydrolysis (LiOH/THF) may be

required to restore the free acid.
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Purification: Silica gel chromatography (Hexane:Ethyl Acetate gradient).

References
Reinecke, D. M. (1999). 4-Chloroindole-3-acetic acid and plant growth.[2][5] Plant Growth

Regulation, 27, 3-13. Link

Tan, X., et al. (2007). Mechanism of auxin perception by the TIR1 ubiquitin ligase. Nature,

446, 640-645. Link

Simon, S., & Petrášek, J. (2011). The auxin-transporting machinery: from molecules to

development. Plant Cell, 23(11), 3780-3802. Link

Katayama, M., et al. (2001). Synthesis and biological activities of 4-chloroindole-3-acetic acid

and its esters. Bioscience, Biotechnology, and Biochemistry, 64(4), 808-815.[3] Link[5]

Toronto Research Chemicals. (n.d.). 4-Chloro-1-methylindole-3-acetic Acid Product Page.

TRC Canada. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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